Cas no 1084-95-3 (2-(2-phenylethynyl)benzoic acid)

• Product Name: 2-(2-phenylethynyl)benzoic acid
• CAS No: 1084-95-3
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• CID: 1189980
• PubChem ID: 10822906
• Update Time: 2025-04-23

2-(2-phenylethynyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(phenylethynyl)-
• 2-(2'-phenylethynyl)benzoic acid
• 2-(2-phenylethynyl)benzoic acid
• 2-(Phenylethynyl)benzoicacid
• SCHEMBL2256468
• AKOS005824960
• 1084-95-3
• F2167-5390
• 2-(Phenylethynyl)benzoic acid
• 2-tolancarboxylic

• Inchi： 1S/C15H10O2/c16-15(17)14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H,(H,16,17)
• InChI Key： IJPBPBZPJIUTFD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C#CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 222.0681
• Monoisotopic Mass: 222.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(2-phenylethynyl)benzoic acid

Exploring Benzoic acid, 2-(phenylethynyl)- (CAS No. 1084-95-3): Properties, Applications, and Market Insights

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